Cas no 17804-70-5 (2-amino-4-ethoxybutanoic acid)

• Product Name: 2-amino-4-ethoxybutanoic acid
• CAS No: 17804-70-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD12174650
• CID: 1366533
• PubChem ID: 547689
• Update Time: 2025-04-26

2-amino-4-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• O-ethyl-L-homoserine
• L-Homoserine, O-ethyl-
• (2S)-2-amino-4-ethoxybutanoic acid
• 2-amino-4-ethoxybutanoic acid
• SCHEMBL4853056
• DTXSID00170414
• 17268-93-8
• O-Ethyl-D-homoserine
• AKOS006338320
• O-Ethylhomoserine
• Homoserine, O-ethyl-
• YCSFMOVBARTLBW-YFKPBYRVSA-N
• EN300-384094
• 2-Amino-4-ethoxybutanoic acid #
• Butyric acid, 2-amino-4-ethoxy-, L-
• 17804-70-5

• MDL： MFCD12174650
• Inchi： 1S/C6H13NO3/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： YCSFMOVBARTLBW-YFKPBYRVSA-N
• SMILES： O(CC)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-ethoxybutanoic acid

Professional Introduction to Compound with CAS No. 17804-70-5 and Product Name: O-ethyl-L-homoserine

O-ethyl-L-homoserine, identified by the chemical abstracts service number CAS No. 17804-70-5, is a significant compound in the field of biochemical research and pharmaceutical development. This compound, belonging to the class of amino acid derivatives, has garnered considerable attention due to its unique structural properties and potential biological activities. The ethyl ester group attached to the L-homoserine backbone introduces a level of chemical versatility that makes it a valuable intermediate in synthetic biology and drug synthesis.

The molecular structure of O-ethyl-L-homoserine consists of a homoserine core with an ethyl ester substituent at the hydroxyl group, which is typically located at the third carbon position. This configuration imparts a high degree of reactivity, making it a useful building block for the synthesis of more complex molecules. In biochemical pathways, O-ethyl-L-homoserine can serve as a precursor for the biosynthesis of other essential amino acids and nucleotides, thereby playing a crucial role in cellular metabolism.

Recent advancements in synthetic chemistry have highlighted the utility of O-ethyl-L-homoserine in the development of novel therapeutic agents. Researchers have been exploring its potential as a scaffold for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of O-ethyl-L-homoserine can exhibit inhibitory effects on certain enzymes involved in inflammatory responses, making them promising candidates for treating chronic inflammatory diseases.

In the realm of drug discovery, O-ethyl-L-homoserine has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify new bioactive molecules. The ability to modify its structure allows chemists to fine-tune its interactions with biological targets, thereby optimizing its therapeutic efficacy. Additionally, the compound’s role as an intermediate in peptide synthesis has made it valuable for developing peptide-based drugs, which are increasingly recognized for their specificity and reduced immunogenicity compared to small-molecule drugs.

The biosynthetic pathways involving O-ethyl-L-homoserine have also been subjects of intense study. Researchers are particularly interested in how this compound is metabolized within cells and how it interacts with other metabolic intermediates. Understanding these processes can provide insights into potential therapeutic interventions for metabolic disorders. For example, modulating the levels of O-ethyl-L-homoserine or its derivatives might help in managing conditions such as lysosomal storage diseases or amino acid deficiencies.

Moreover, the agricultural sector has shown interest in O-ethyl-L-homoserine due to its potential applications in plant growth regulation. Some studies suggest that it can influence key enzymatic pathways involved in plant development and stress response, offering possibilities for enhancing crop yields and resilience against environmental challenges. This dual utility—both in pharmaceuticals and agriculture—underscores the broad significance of this compound.

From a regulatory perspective, ensuring the quality and purity of O-ethyl-L-homoserine is paramount given its applications in sensitive areas such as drug manufacturing. Manufacturers must adhere to stringent guidelines to guarantee that the final product meets the required standards for safety and efficacy. This includes rigorous testing protocols to detect any impurities or contaminants that could compromise its integrity.

The future prospects of O-ethyl-L-homoserine are promising, with ongoing research aimed at uncovering new applications and refining existing ones. As our understanding of biochemical pathways continues to evolve, so too will the ways in which this compound is utilized. Whether through innovative drug design or sustainable agricultural practices, O-ethyl-L-homoserine is poised to remain a cornerstone in multiple scientific disciplines.